Cas no 1361587-45-2 (2-Amino-5-(2,3,5-trichlorophenyl)pyridine)

2-Amino-5-(2,3,5-trichlorophenyl)pyridine is a halogenated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a trichlorophenyl group and an amino-substituted pyridine ring, offers unique reactivity for synthesizing complex heterocyclic compounds. The electron-withdrawing trichlorophenyl moiety enhances its utility in cross-coupling reactions and nucleophilic substitutions, while the amino group provides a versatile handle for further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its structural rigidity and halogen-rich composition, which can influence binding affinity and metabolic stability. High purity grades are available for research purposes, ensuring reproducibility in synthetic workflows.

2-Amino-5-(2,3,5-trichlorophenyl)pyridine structure

1361587-45-2 structure

Product Name:2-Amino-5-(2,3,5-trichlorophenyl)pyridine

CAS No:1361587-45-2

MF:C₁₁H₇Cl₃N₂

MW:273.545679330826

CID:4966981

Update Time:2025-05-26

2-Amino-5-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(2,3,5-trichlorophenyl)pyridine
- Inchi： 1S/C11H7Cl3N2/c12-7-3-8(11(14)9(13)4-7)6-1-2-10(15)16-5-6/h1-5H,(H2,15,16)
- InChI Key： XEYDJQICCDRIOJ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1C1C=NC(=CC=1)N)Cl)Cl

Computed Properties

Exact Mass: 271.967481 g/mol
Monoisotopic Mass: 271.967481 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 38.9
Molecular Weight: 273.5

2-Amino-5-(2,3,5-trichlorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013030891-250mg	2-Amino-5-(2,3,5-trichlorophenyl)pyridine	1361587-45-2	97%	250mg	475.20 USD	2021-06-22
Alichem	A013030891-500mg	2-Amino-5-(2,3,5-trichlorophenyl)pyridine	1361587-45-2	97%	500mg	815.00 USD	2021-06-22
Alichem	A013030891-1g	2-Amino-5-(2,3,5-trichlorophenyl)pyridine	1361587-45-2	97%	1g	1,519.80 USD	2021-06-22

2-Amino-5-(2,3,5-trichlorophenyl)pyridine Related Literature

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4. An ionic liquid-based synergistic extraction strategy for rare earths†

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Additional information on 2-Amino-5-(2,3,5-trichlorophenyl)pyridine

Comprehensive Overview of 2-Amino-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361587-45-2)

2-Amino-5-(2,3,5-trichlorophenyl)pyridine, with the CAS number 1361587-45-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with an amino group and a 2,3,5-trichlorophenyl moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The unique structural attributes of 2-Amino-5-(2,3,5-trichlorophenyl)pyridine contribute to its relevance in modern medicinal chemistry. Its trichlorophenyl group enhances lipophilicity, which is critical for improving membrane permeability in drug candidates. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research. Given the rising demand for precision medicine, this compound aligns with trends favoring targeted therapies with fewer side effects.

In agrochemical applications, 2-Amino-5-(2,3,5-trichlorophenyl)pyridine serves as a precursor for crop protection agents. Its chlorinated aromatic structure offers stability against environmental degradation, addressing the need for sustainable pest control solutions. With global concerns over food security and resistant pests, this compound’s role in developing next-generation pesticides is under active investigation.

Synthetic routes to CAS 1361587-45-2 often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, reflecting advancements in green chemistry. Researchers prioritize optimizing yield and minimizing waste, responding to the sustainable synthesis movement. Analytical techniques like HPLC and NMR ensure high purity, a critical factor given stringent regulatory standards in pharmaceutical manufacturing.

Market trends indicate growing interest in 2-Amino-5-(2,3,5-trichlorophenyl)pyridine due to its scalability and compatibility with automated synthesis platforms. As AI-driven drug discovery accelerates, this compound’s structure-activity relationship (SAR) data is valuable for machine learning models predicting novel bioactive molecules. Such intersections of computational chemistry and experimental validation are reshaping R&D efficiencies.

Safety profiles of 1361587-45-2 are rigorously evaluated, with emphasis on eco-toxicology and biodegradability. Regulatory frameworks like REACH and FDA guidelines drive innovations in safer analogs. This aligns with public demand for environmentally benign chemicals, a recurring theme in consumer awareness campaigns.

In summary, 2-Amino-5-(2,3,5-trichlorophenyl)pyridine exemplifies the synergy between structural ingenuity and practical applications. Its dual utility in life sciences and material innovation positions it as a compound of enduring scientific and industrial relevance.